BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 1-hexadecyl-3-
methylimidazolium bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-hexadecyl-3-methylimidazolium
Compound Name:
bromide

Cat. No.: B1149077

This guide provides a comprehensive overview of the molecular structure and properties of 1-
hexadecyl-3-methylimidazolium bromide, a compound of significant interest to researchers
and scientists in the field of drug development and material science.

Molecular Properties

1-hexadecyl-3-methylimidazolium bromide is an ionic liquid characterized by a positively
charged imidazolium ring and a bromide anion. The key quantitative data for this compound are
summarized in the table below.

Property Value Source

Molecular Formula C20H39BrN2 PubChem[1], ChemBK]2]

Lanzhou Greenchem ILs[3],

Molecular Weight 387.44 g/mol )
Alfa Chemistry[4], ChemBK]2]

1-hexadecyl-3-methylimidazol-
IUPAC Name ) ) PubChem[1]
3-ium bromide

CAS Number 132361-22-9 PubChem[1], ChemBK]2]

Molecular Structure
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The structure of 1-hexadecyl-3-methylimidazolium bromide consists of an imidazolium ring,
which is a five-membered aromatic heterocycle containing two nitrogen atoms. One nitrogen
atom is bonded to a methyl group, and the other is bonded to a hexadecyl (or cetyl) group, a
long alkyl chain with 16 carbon atoms. The positive charge is delocalized over the imidazolium
ring. This cationic structure is ionically bonded to a bromide anion.

Caption: Molecular structure of 1-hexadecyl-3-methylimidazolium bromide.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 1-hexadecyl-3-
methylimidazolium bromide can be found in various scientific literature. A general synthetic
route involves the quaternization of 1-methylimidazole with 1-bromohexadecane.

Synthesis of 1-hexadecyl-3-methylimidazolium bromide:
o Reactants: 1-methylimidazole and 1-bromohexadecane are used as the primary reactants.
» Solvent: A suitable solvent such as acetonitrile or toluene is typically used.

» Reaction Conditions: The reaction mixture is stirred at an elevated temperature (e.g., 70-80
°C) for a specified period (e.g., 24-48 hours) under an inert atmosphere (e.g., nitrogen or
argon).

 Purification: After the reaction is complete, the solvent is removed under reduced pressure.
The resulting crude product is then washed multiple times with a non-polar solvent like ethyl
acetate or diethyl ether to remove any unreacted starting materials. The final product is dried
under vacuum to yield a white solid or a viscous liquid.

Characterization:

The synthesized compound is typically characterized by various spectroscopic techniques to
confirm its structure and purity:

e 'H and 3C NMR Spectroscopy: To confirm the chemical structure and the presence of the
imidazolium ring, methyl group, and hexadecyl chain.

e Mass Spectrometry: To determine the molecular weight of the cation.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Elemental Analysis: To determine the elemental composition of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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